![molecular formula C7H12N2S B060812 (S,S)-Octahydro-benzoimidazole-2-thione CAS No. 185546-54-7](/img/structure/B60812.png)
(S,S)-Octahydro-benzoimidazole-2-thione
Overview
Description
(S,S)-Octahydro-benzoimidazole-2-thione is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a heterocyclic compound with a molecular formula of C8H12N2S and a molecular weight of 168.26 g/mol. The compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.
Mechanism of Action
The mechanism of action of (S,S)-Octahydro-benzoimidazole-2-thione is not fully understood. However, studies have suggested that the compound may exert its biological effects through the modulation of various signaling pathways. For example, (S,S)-Octahydro-benzoimidazole-2-thione has been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
(S,S)-Octahydro-benzoimidazole-2-thione has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, (S,S)-Octahydro-benzoimidazole-2-thione has been found to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. The compound has also been shown to exhibit antimicrobial effects by inhibiting the growth of various microorganisms.
Advantages and Limitations for Lab Experiments
One advantage of (S,S)-Octahydro-benzoimidazole-2-thione is that it exhibits a wide range of biological activities, making it a promising candidate for the treatment of various diseases. However, one limitation of the compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of (S,S)-Octahydro-benzoimidazole-2-thione. One direction is to further elucidate the compound's mechanism of action, which could lead to the development of more effective therapeutic strategies. Another direction is to explore the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, the compound's potential as a lead compound for the development of novel drugs could also be explored.
Scientific Research Applications
(S,S)-Octahydro-benzoimidazole-2-thione has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These properties make it a promising candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
(3aS)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6?/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INYFNNKRGLROQV-ZBHICJROSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)NC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2[C@H](C1)NC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40590056 | |
Record name | (3aS)-Octahydro-2H-benzimidazole-2-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40590056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S,S)-Octahydro-benzoimidazole-2-thione | |
CAS RN |
185546-54-7 | |
Record name | (3aS)-Octahydro-2H-benzimidazole-2-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40590056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.